Cas no 1807394-91-7 (4,5-Bis(trifluoromethyl)-2-bromocinnamic acid)

• Product Name: 4,5-Bis(trifluoromethyl)-2-bromocinnamic acid
• CAS No: 1807394-91-7
• MF: C₁₁H₅BrF₆O₂
• MW: 363.050623655319
• CID: 4971102
• Update Time: 2025-10-20

4,5-Bis(trifluoromethyl)-2-bromocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(trifluoromethyl)-2-bromocinnamic acid

• Inchi： 1S/C11H5BrF6O2/c12-8-4-7(11(16,17)18)6(10(13,14)15)3-5(8)1-2-9(19)20/h1-4H,(H,19,20)/b2-1+
• InChI Key： ARWFZIYUAFQOKB-OWOJBTEDSA-N
• SMILES： BrC1=CC(C(F)(F)F)=C(C(F)(F)F)C=C1/C=C/C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 389
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3

Additional information on 4,5-Bis(trifluoromethyl)-2-bromocinnamic acid

4,5-Bis(trifluoromethyl)-2-bromocinnamic Acid (CAS No. 1807394-91-7): An Overview of a Promising Compound in Pharmaceutical Research

4,5-Bis(trifluoromethyl)-2-bromocinnamic acid (CAS No. 1807394-91-7) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of cinnamic acids, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

The molecular formula of 4,5-Bis(trifluoromethyl)-2-bromocinnamic acid is C₁₆H₈BrF₆O₂, and its molecular weight is 430.12 g/mol. The presence of trifluoromethyl groups and a bromine atom in its structure imparts unique physicochemical properties that make it an attractive candidate for various medicinal applications. The trifluoromethyl groups enhance the lipophilicity and metabolic stability of the molecule, while the bromine atom can serve as a versatile handle for further chemical modifications.

In recent years, 4,5-Bis(trifluoromethyl)-2-bromocinnamic acid has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4,5-Bis(trifluoromethyl)-2-bromocinnamic acid has also demonstrated significant antioxidant activity. Oxidative stress is a major contributor to various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have shown that this compound can scavenge free radicals and protect cells from oxidative damage, suggesting its potential use as a protective agent in these conditions.

In the realm of cancer research, 4,5-Bis(trifluoromethyl)-2-bromocinnamic acid has shown promising anticancer effects. In vitro studies using various cancer cell lines have demonstrated that this compound can induce apoptosis and inhibit cell proliferation. Mechanistic studies have revealed that it targets multiple signaling pathways involved in cancer progression, such as the PI3K/AKT and MAPK pathways. These findings suggest that 4,5-Bis(trifluoromethyl)-2-bromocinnamic acid could be developed into a novel anticancer agent with broad-spectrum activity.

The pharmacokinetic properties of 4,5-Bis(trifluoromethyl)-2-bromocinnamic acid have also been investigated to assess its suitability for therapeutic use. Preclinical studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further explore the therapeutic potential of 4,5-Bis(trifluoromethyl)-2-bromocinnamic acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various diseases. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 4,5-Bis(trifluoromethyl)-2-bromocinnamic acid (CAS No. 1807394-91-7) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure confers multiple biological activities, making it an attractive candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.